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Compound of Interest

Compound Name: Diethyl 2-ethyl-2-phenylmalonate

Cat. No.: B042046 Get Quote

Synthesis of Diethyl 2-ethyl-2-phenylmalonate:
An Application Note and Protocol
Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the synthesis of diethyl 2-ethyl-2-
phenylmalonate from diethyl phenylmalonate. This transformation is a classic example of

malonic ester alkylation, a fundamental carbon-carbon bond-forming reaction in organic

synthesis. Diethyl 2-ethyl-2-phenylmalonate serves as a valuable intermediate in the

preparation of various organic molecules, including active pharmaceutical ingredients.

Reaction Principle
The synthesis proceeds via the deprotonation of the acidic α-hydrogen of diethyl

phenylmalonate using a strong base, typically sodium ethoxide, to form a resonance-stabilized

enolate. This nucleophilic enolate then undergoes an SN2 reaction with an ethylating agent,

such as ethyl bromide, to yield the desired product, diethyl 2-ethyl-2-phenylmalonate. The

reaction is typically carried out in an alcoholic solvent.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of diethyl 2-
ethyl-2-phenylmalonate.
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Parameter Value Reference

Molecular Formula C₁₅H₂₀O₄ [1]

Molecular Weight 264.32 g/mol [1]

Typical Yield 88-91%

Purity ~96%

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 185 °C @ 15 mmHg [2][3]

Density 1.07 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.491 [2][3]

Experimental Protocol
This protocol is based on established procedures for the alkylation of malonic esters.

Materials and Reagents:

Diethyl phenylmalonate

Sodium ethoxide (solid or as a solution in ethanol)

Ethyl bromide

Absolute Ethanol

Sulfuric acid (dilute)

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate or magnesium sulfate

Diethyl ether or other suitable extraction solvent

Equipment:
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Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Enolate Formation:

To a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, add a solution of sodium ethoxide in absolute ethanol.

With stirring, add diethyl phenylmalonate dropwise to the sodium ethoxide solution.

Heat the mixture to 50-60°C and maintain this temperature for 2 hours to ensure complete

formation of the enolate.

Slowly remove the ethanol by distillation under normal pressure.

Alkylation:

Once the ethanol has been removed, cool the reaction mixture to 55-65°C.

Slowly add ethyl bromide dropwise to the reaction mixture over a period of 2 hours,

maintaining the temperature between 55-65°C.

After the addition is complete, raise the temperature to 75-100°C and continue stirring for

6 hours to drive the reaction to completion.
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Work-up and Purification:

Remove any unreacted ethyl bromide by distillation under normal pressure.

Cool the reaction mixture and carefully neutralize it by adding dilute sulfuric acid until the

pH reaches 4-5.

Transfer the mixture to a separatory funnel and wash with brine.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate,

and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude product.

The crude diethyl 2-ethyl-2-phenylmalonate can be further purified by vacuum

distillation.

Experimental Workflow
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Synthesis of Diethyl 2-ethyl-2-phenylmalonate

1. Enolate Formation

2. Alkylation Reaction

3. Work-up and Purification

Mix Diethyl Phenylmalonate
and Sodium Ethoxide in Ethanol

Heat at 50-60°C for 2h

Remove Ethanol

Add Ethyl Bromide
dropwise at 55-65°C

Heat at 75-100°C for 6h

Remove Excess Ethyl Bromide

Neutralize with H₂SO₄

Wash with Brine

Extract with Organic Solvent

Dry Organic Layer

Concentrate in vacuo

Vacuum Distillation

end

Final Product:
Diethyl 2-ethyl-2-phenylmalonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-phenylmalonate-from-diethyl-phenylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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